Cas no 1823897-03-5 (1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanone)

• Product Name: 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanone
• CAS No: 1823897-03-5
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 4827711
• Update Time: 2023-08-19

1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)ethanone

• Inchi： 1S/C8H5BrF3NO/c1-4(14)5-2-7(8(10,11)12)13-3-6(5)9/h2-3H,1H3
• InChI Key： NACJVNNUYNVWQQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C=C1C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 2.1
• Topological Polar Surface Area: 30